Cas no 338982-40-4 (2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile)

• Product Name: 2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• CAS No: 338982-40-4
• MF: C₁₀H₅FN₄O₂
• MW: 232.170704603195
• MDL: MFCD00794272
• CID: 3061007
• PubChem ID: 2774699
• Update Time: 2025-04-21

2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitri le
• AKOS005070649
• 338982-40-4
• 5K-921
• 2-(4-fluorophenyl)-3,5-dioxo-4H-1,2,4-triazine-6-carbonitrile
• 3,5-Dioxo-2-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• 2-(4-fluorophenyl)-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• MFCD00794272
• CS-0451257
• Oprea1_630727
• SB73418
• DTXSID801138719
• 2-(4-fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• 2-(4-Fluorophenyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• 6-Cyano-3,5-dioxo-2-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,2,4-triazine
• 2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

• MDL： MFCD00794272
• Inchi： 1S/C10H5FN4O2/c11-6-1-3-7(4-2-6)15-10(17)13-9(16)8(5-12)14-15/h1-4H,(H,13,16,17)
• InChI Key： ISWRTNVTUXQOIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NC(C(C#N)=N1)=O)=O

Computed Properties

• Exact Mass: 232.03965358Da
• Monoisotopic Mass: 232.03965358Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.6Ų

2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C